Cas no 18100-53-3 (Methanamine, N-[(2-methylphenyl)methylene]-)

• Product Name: Methanamine, N-[(2-methylphenyl)methylene]-
• CAS No: 18100-53-3
• MF: C₉H₁₁N
• MW: 133.190342187881
• CID: 1372590
• PubChem ID: 12451890
• Update Time: 2025-04-20

Methanamine, N-[(2-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Methanamine, N-[(2-methylphenyl)methylene]-
• N-methyl-1-(2-methylphenyl)methanimine
• SCHEMBL9583273
• QIHXQRVPVMCYEO-UHFFFAOYSA-N
• dimethylbenzylimine
• 18100-53-3
• 2-methylbenzaldehyde methyl imine
• (E)-N-Methyl-1-(2-methylphenyl)methanimine
• SCHEMBL13954093
• DTXSID40498841

• Inchi： 1S/C9H11N/c1-8-5-3-4-6-9(8)7-10-2/h3-7H,1-2H3/b10-7+
• InChI Key： QIHXQRVPVMCYEO-JXMROGBWSA-N
• SMILES： N(/C)=C\C1C=CC=CC=1C

Computed Properties

• Exact Mass: 133.089149355g/mol
• Monoisotopic Mass: 133.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.4Ų